Cas no 953907-35-2 (1-[2-(4-ethylpiperazin-1-yl)pyridin-4-yl]methanamine)

• Product Name: 1-[2-(4-ethylpiperazin-1-yl)pyridin-4-yl]methanamine
• CAS No: 953907-35-2
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 4667238
• Update Time: 2025-06-11

1-[2-(4-ethylpiperazin-1-yl)pyridin-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [2-(4-ethylpiperazin-1-yl)pyridin-4-yl]methanamine
• 4-Pyridinemethanamine, 2-(4-ethyl-1-piperazinyl)-
• 1-[2-(4-ethylpiperazin-1-yl)pyridin-4-yl]methanamine

• Inchi： 1S/C12H20N4/c1-2-15-5-7-16(8-6-15)12-9-11(10-13)3-4-14-12/h3-4,9H,2,5-8,10,13H2,1H3
• InChI Key： RVIFLPFRMQLWBE-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC)CC2)=NC=CC(CN)=C1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 391.2±42.0 °C at 760 mmHg
• Flash Point: 190.4±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-[2-(4-ethylpiperazin-1-yl)pyridin-4-yl]methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[2-(4-ethylpiperazin-1-yl)pyridin-4-yl]methanamine

Recent Advances in the Study of 1-[2-(4-ethylpiperazin-1-yl)pyridin-4-yl]methanamine (CAS: 953907-35-2)

1-[2-(4-ethylpiperazin-1-yl)pyridin-4-yl]methanamine (CAS: 953907-35-2) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, particularly in the context of central nervous system (CNS) disorders and oncology. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The compound's structural features, including the presence of a pyridine core and an ethylpiperazine moiety, suggest its potential as a modulator of neurotransmitter receptors and kinases. Recent synthetic approaches have optimized the yield and purity of 1-[2-(4-ethylpiperazin-1-yl)pyridin-4-yl]methanamine, enabling more robust pharmacological evaluations. Notably, its role as a precursor or intermediate in the synthesis of more complex bioactive molecules has also been explored, further expanding its utility in medicinal chemistry.

In vitro and in vivo studies have demonstrated that 1-[2-(4-ethylpiperazin-1-yl)pyridin-4-yl]methanamine exhibits promising activity against specific targets implicated in neurodegenerative diseases and cancer. For instance, recent research has shown its affinity for dopamine and serotonin receptors, suggesting potential applications in the treatment of psychiatric disorders such as schizophrenia and depression. Additionally, its interaction with protein kinases has been investigated, revealing inhibitory effects on pathways involved in tumor growth and metastasis.

One of the most significant advancements in the study of this compound is its incorporation into drug delivery systems. Nanoparticle-based formulations have been developed to enhance its bioavailability and target specificity, addressing challenges related to its pharmacokinetic properties. These innovations have paved the way for preclinical trials, where the compound's efficacy and safety are being evaluated in animal models. Preliminary results indicate a favorable therapeutic index, with minimal off-target effects.

Despite these promising developments, challenges remain in the clinical translation of 1-[2-(4-ethylpiperazin-1-yl)pyridin-4-yl]methanamine. Issues such as metabolic stability, blood-brain barrier penetration, and potential drug-drug interactions require further investigation. Ongoing research is focused on structural modifications and the development of prodrugs to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, 1-[2-(4-ethylpiperazin-1-yl)pyridin-4-yl]methanamine (CAS: 953907-35-2) represents a versatile and promising candidate in the field of chemical biology and drug discovery. Its multifaceted pharmacological profile and potential applications in CNS disorders and oncology underscore its importance as a subject of ongoing research. Future studies will likely focus on optimizing its therapeutic potential and addressing the challenges associated with its development as a clinically viable agent.